Cas no 30934-71-5 (Benzene,1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)-)
30934-71-5 structure
Product Name:Benzene,1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)-
CAS No:30934-71-5
MF:C15H11Br2F3
MW:408.051053285599
CID:315397
PubChem ID:289630
Update Time:2025-04-19
Benzene,1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)-
- AC1L6C4B
- AC1Q4JOB
- AG-J-59185
- AR-1A9723
- CTK4G6164
- KST-1B2958
- NSC151815
- NSC-151815
- DTXSID90302540
- 1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)benzene
- 30934-71-5
-
- Inchi: 1S/C15H11Br2F3/c16-13(10-4-2-1-3-5-10)14(17)11-6-8-12(9-7-11)15(18,19)20/h1-9,13-14H
- InChI Key: ZWIQSILCXJLJQW-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC(C(F)(F)F)=CC=1)C(C1C=CC=CC=1)Br
Computed Properties
- Exact Mass: 405.91793
- Monoisotopic Mass: 405.918
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.67
- Boiling Point: 339.6°Cat760mmHg
- Flash Point: 159.2°C
- Refractive Index: 1.575
- PSA: 0
Benzene,1-(1,2-dibromo-2-phenylethyl)-4-(trifluoromethyl)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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